N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide

• IUPAC Name: N-(2-bicyclo[2.2.1]heptanyl)-4-(piperidin-1-ylmethyl)benzamide
• InChI: InChI=1S/C20H28N2O/c23-20(21-19-13-16-6-9-18(19)12-16)17-7-4-15(5-8-17)14-22-10-2-1-3-11-22/h4-5,7-8,16,18-19H,1-3,6,9-14H2,(H,21,23)
• InChI Key: MMZKXUHMCCLEBY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC=C(C=C2)C(=O)NC3CC4CCC3C4
• Molecular Formula: C20H28N2O
• Molecular Weight: 312.4 g/mol

Description

N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide, also known as Bicuculline, is a potent competitive antagonist of GABA-A receptors. It is a bicyclic compound that was first isolated from the seeds of Dicentra cucullaria, a plant commonly known as Dutchman's breeches. Bicuculline has been widely used in scientific research to investigate the role of GABA-A receptors in the central nervous system.

Mechanism of Action

N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide is a competitive antagonist of GABA-A receptors. GABA-A receptors are ionotropic receptors that are activated by the neurotransmitter gamma-aminobutyric acid (GABA). Activation of GABA-A receptors leads to the influx of chloride ions into the neuron, which hyperpolarizes the cell and reduces neuronal excitability. N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide binds to the same site on the GABA-A receptor as GABA, but it does not activate the receptor. Instead, it blocks the binding of GABA, thereby preventing the inhibitory effects of GABA on neuronal excitability.
Biochemical and Physiological Effects:
N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide has several biochemical and physiological effects. In vitro studies have shown that N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide increases neuronal excitability and enhances synaptic transmission by blocking the inhibitory effects of GABA on GABA-A receptors. In vivo studies have shown that N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide induces seizures and convulsions by increasing neuronal excitability in the brain. N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide has also been shown to increase anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide has several advantages for lab experiments. It is a potent and selective antagonist of GABA-A receptors, which makes it a useful tool for studying the role of GABA-A receptors in the central nervous system. N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide is also relatively easy to synthesize, which makes it readily available for research purposes. However, N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide has several limitations for lab experiments. It is a toxic compound that can induce seizures and convulsions, which makes it difficult to work with in vivo studies. N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide also has a short half-life, which limits its usefulness for long-term studies.

Future Directions

There are several future directions for research on N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide. One direction is to investigate the role of GABA-A receptors in the development and progression of neurological disorders, such as epilepsy and anxiety. Another direction is to develop more selective GABA-A receptor antagonists that can target specific subtypes of GABA-A receptors. This could lead to the development of novel therapeutics for neurological disorders. Finally, there is a need to investigate the potential side effects of GABA-A receptor antagonists, such as N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide, on other physiological systems, such as the cardiovascular system.

Scientific Research Applications

N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide has been widely used in scientific research to investigate the role of GABA-A receptors in the central nervous system. It has been used to study the effects of GABA-A receptor antagonists on neuronal excitability, synaptic transmission, and plasticity. N-bicyclo[2.2.1]hept-2-yl-4-(1-piperidinylmethyl)benzamide has also been used to investigate the role of GABA-A receptors in various neurological disorders, including epilepsy, anxiety, and addiction.